Cas no 1785326-72-8 (2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid)

• Product Name: 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid
• CAS No: 1785326-72-8
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 6169795
• PubChem ID: 84809905
• Update Time: 2025-06-13

2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1936348
• 1785326-72-8
• 2-[1-(4-bromo-3-fluorophenyl)cyclopropyl]acetic acid
• 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid

• Inchi： 1S/C11H10BrFO2/c12-8-2-1-7(5-9(8)13)11(3-4-11)6-10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： XIDCIVMZNKDENQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid

Comprehensive Overview of 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid (CAS No. 1785326-72-8)

2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid (CAS No. 1785326-72-8) is a specialized organic compound with a unique molecular structure, combining a cyclopropyl ring and a phenyl moiety substituted with bromo and fluoro groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its acetic acid functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for halogenated aromatic compounds like 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid, particularly in drug discovery. Researchers are exploring its applications in designing kinase inhibitors and GPCR-targeted therapeutics, addressing trending topics such as precision medicine and personalized drug development. The compound's structural rigidity, imparted by the cyclopropyl ring, is a key feature for optimizing drug-like properties, aligning with the industry's focus on molecular optimization.

From an industrial perspective, 1785326-72-8 is often discussed in forums related to high-value chemical intermediates and custom synthesis. Its synthesis typically involves palladium-catalyzed cross-coupling or cyclopropanation reactions, techniques frequently searched by chemists in AI-driven platforms. Environmental considerations, such as green chemistry and sustainable synthesis, are also relevant, as manufacturers seek eco-friendly routes to produce such compounds.

The compound's spectral data (NMR, HPLC, and MS) is a common query among analytical chemists, reflecting its importance in quality control workflows. Additionally, its storage conditions and solubility profiles are critical for laboratory handling, topics often raised in technical discussions. As the pharmaceutical industry shifts toward fragment-based drug design, 2-[1-(4-Bromo-3-fluorophenyl)cyclopropyl]acetic acid serves as a valuable chemical fragment for screening libraries.

In summary, CAS No. 1785326-72-8 represents a convergence of structural innovation and practical utility, bridging academic research and industrial applications. Its relevance to drug discovery, material science, and catalysis ensures continued interest, while its synthetic challenges inspire advancements in organic methodology. This compound exemplifies how targeted molecular design can address both scientific and societal needs in the evolving chemical landscape.